N-(4-{[(3,4-dihydro-1H-isochromen-1-ylmethyl)amino]carbonyl}phenyl)-2-furamide

• IUPAC Name: N-[4-(3,4-dihydro-1H-isochromen-1-ylmethylcarbamoyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C22H20N2O4/c25-21(23-14-20-18-5-2-1-4-15(18)11-13-28-20)16-7-9-17(10-8-16)24-22(26)19-6-3-12-27-19/h1-10,12,20H,11,13-14H2,(H,23,25)(H,24,26)
• InChI Key: GBDPERODXBERQU-UHFFFAOYSA-N
• Canonical SMILES: C1COC(C2=CC=CC=C21)CNC(=O)C3=CC=C(C=C3)NC(=O)C4=CC=CO4
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol

Description

N-(4-{[(3,4-dihydro-1H-isochromen-1-ylmethyl)amino]carbonyl}phenyl)-2-furamide, also known as DIACF, is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

N-(4-{[(3,4-dihydro-1H-isochromen-1-ylmethyl)amino]carbonyl}phenyl)-2-furamide has been shown to bind to various proteins, including enzymes and receptors, through hydrogen bonding and other interactions. This binding can lead to changes in the protein's conformation and activity, which can have downstream effects on cellular processes.
Biochemical and Physiological Effects:
N-(4-{[(3,4-dihydro-1H-isochromen-1-ylmethyl)amino]carbonyl}phenyl)-2-furamide has been shown to have various biochemical and physiological effects, including antioxidant activity, inhibition of enzyme activity, and modulation of cell signaling pathways. N-(4-{[(3,4-dihydro-1H-isochromen-1-ylmethyl)amino]carbonyl}phenyl)-2-furamide has also been shown to have potential therapeutic effects for various diseases, including cancer, Alzheimer's disease, and diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[(3,4-dihydro-1H-isochromen-1-ylmethyl)amino]carbonyl}phenyl)-2-furamide in lab experiments is its versatility, as it can be used for various applications, including as a fluorescent probe, catalyst, and therapeutic agent. However, one limitation is that N-(4-{[(3,4-dihydro-1H-isochromen-1-ylmethyl)amino]carbonyl}phenyl)-2-furamide may not be suitable for certain experiments due to its potential interactions with other compounds or proteins.

Future Directions

There are several future directions for N-(4-{[(3,4-dihydro-1H-isochromen-1-ylmethyl)amino]carbonyl}phenyl)-2-furamide research, including further studies on its potential therapeutic applications, optimization of its synthesis method, and development of new derivatives with improved properties. Additionally, N-(4-{[(3,4-dihydro-1H-isochromen-1-ylmethyl)amino]carbonyl}phenyl)-2-furamide could be used in combination with other compounds or therapies to enhance their effectiveness.

Scientific Research Applications

N-(4-{[(3,4-dihydro-1H-isochromen-1-ylmethyl)amino]carbonyl}phenyl)-2-furamide has shown potential in various scientific research applications, including as a fluorescent probe for detecting metal ions, a catalyst for organic reactions, and a potential therapeutic agent for various diseases. N-(4-{[(3,4-dihydro-1H-isochromen-1-ylmethyl)amino]carbonyl}phenyl)-2-furamide has also been used as a tool for studying protein-ligand interactions and as a potential imaging agent for cancer detection.